Cas no 1482081-35-5 (4-(chloromethyl)-1-(cyclobutylmethyl)-1H-1,2,3-triazole)

4-(Chloromethyl)-1-(cyclobutylmethyl)-1H-1,2,3-triazole is a versatile heterocyclic compound featuring a chloromethyl substituent at the 4-position and a cyclobutylmethyl group at the 1-position of the triazole ring. This structure offers reactive sites for further functionalization, making it a valuable intermediate in organic synthesis and medicinal chemistry. The chloromethyl group enables nucleophilic substitution reactions, while the cyclobutylmethyl moiety contributes to steric and electronic modulation. Its well-defined reactivity profile facilitates the development of targeted derivatives, particularly in the design of bioactive molecules or functional materials. The compound's stability under standard handling conditions ensures reliable performance in synthetic applications.
4-(chloromethyl)-1-(cyclobutylmethyl)-1H-1,2,3-triazole structure
1482081-35-5 structure
Product Name:4-(chloromethyl)-1-(cyclobutylmethyl)-1H-1,2,3-triazole
CAS No:1482081-35-5
MF:C8H12ClN3
MW:185.653980255127
CID:5577796
Update Time:2025-05-19

4-(chloromethyl)-1-(cyclobutylmethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole, 4-(chloromethyl)-1-(cyclobutylmethyl)-
    • 4-(chloromethyl)-1-(cyclobutylmethyl)-1h-1,2,3-triazole
    • 4-(chloromethyl)-1-(cyclobutylmethyl)-1H-1,2,3-triazole
    • Inchi: 1S/C8H12ClN3/c9-4-8-6-12(11-10-8)5-7-2-1-3-7/h6-7H,1-5H2
    • InChI Key: ARQZNUODIQWMAV-UHFFFAOYSA-N
    • SMILES: N1(CC2CCC2)C=C(CCl)N=N1

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Boiling Point: 316.9±34.0 °C(Predicted)
  • pka: 0.46±0.10(Predicted)

4-(chloromethyl)-1-(cyclobutylmethyl)-1H-1,2,3-triazole Pricemore >>

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Additional information on 4-(chloromethyl)-1-(cyclobutylmethyl)-1H-1,2,3-triazole

Comprehensive Analysis of 4-(chloromethyl)-1-(cyclobutylmethyl)-1H-1,2,3-triazole (CAS No. 1482081-35-5)

In the realm of organic chemistry, 4-(chloromethyl)-1-(cyclobutylmethyl)-1H-1,2,3-triazole (CAS No. 1482081-35-5) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its triazole core and cyclobutylmethyl substituent, serves as a pivotal intermediate in pharmaceutical synthesis and material science. Researchers and industry professionals frequently search for its synthetic routes, physicochemical properties, and potential applications, making it a subject of ongoing exploration.

The molecular structure of 4-(chloromethyl)-1-(cyclobutylmethyl)-1H-1,2,3-triazole combines a reactive chloromethyl group with a sterically constrained cyclobutyl ring, offering a balance between reactivity and stability. This duality enables its use in click chemistry reactions, a trending topic in modern synthetic methodologies. The compound’s CAS No. 1482081-35-5 is often queried in databases for patent literature and safety data sheets, reflecting its industrial relevance.

Recent advancements in heterocyclic chemistry have highlighted the role of 1,2,3-triazole derivatives in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The chloromethyl moiety in this compound further enhances its utility as a alkylating agent, a property leveraged in the design of covalent drugs—a hot topic in precision medicine. Users often search for "triazole derivatives in drug design" or "cyclobutylmethyl applications," underscoring the compound’s interdisciplinary appeal.

From a material science perspective, 4-(chloromethyl)-1-(cyclobutylmethyl)-1H-1,2,3-triazole contributes to the synthesis of functional polymers and coordination complexes. Its ability to form stable linkages with metals and organic frameworks aligns with the growing demand for smart materials in electronics and catalysis. Queries like "triazole-based polymers" or "CAS 1482081-35-5 solubility" are common among researchers optimizing these applications.

Environmental and green chemistry considerations also drive interest in this compound. Its potential for biodegradable transformations and low toxicity profile are frequently discussed in forums focusing on sustainable synthesis. Analytical techniques such as HPLC and NMR are essential for characterizing its purity, a detail often sought in quality control protocols.

In summary, 4-(chloromethyl)-1-(cyclobutylmethyl)-1H-1,2,3-triazole (CAS No. 1482081-35-5) exemplifies the convergence of pharmaceutical innovation and advanced materials. Its multifaceted roles—from drug intermediates to polymer precursors—ensure its prominence in both academic and industrial settings. As search trends indicate, understanding its structure-activity relationships and scalable synthesis remains a priority for scientists worldwide.

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